Toltrazuril-d3
Toltrazuril-d3
Brand Name:
Vulcanchem
CAS No.:
1353867-75-0
VCID:
VC0118325
InChI:
InChI=1S/C18H14F3N3O4S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)28-12-4-6-13(7-5-12)29-18(19,20)21/h3-9H,1-2H3,(H,22,25,26)/i2D3
SMILES:
CC1=C(C=CC(=C1)N2C(=O)NC(=O)N(C2=O)C)OC3=CC=C(C=C3)SC(F)(F)F
Molecular Formula:
C18H14F3N3O4S
Molecular Weight:
428.401
Toltrazuril-d3
CAS No.: 1353867-75-0
Cat. No.: VC0118325
Molecular Formula: C18H14F3N3O4S
Molecular Weight: 428.401
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1353867-75-0 |
|---|---|
| Molecular Formula | C18H14F3N3O4S |
| Molecular Weight | 428.401 |
| IUPAC Name | 1-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]-3-(trideuteriomethyl)-1,3,5-triazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C18H14F3N3O4S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)28-12-4-6-13(7-5-12)29-18(19,20)21/h3-9H,1-2H3,(H,22,25,26)/i2D3 |
| Standard InChI Key | OCINXEZVIIVXFU-BMSJAHLVSA-N |
| SMILES | CC1=C(C=CC(=C1)N2C(=O)NC(=O)N(C2=O)C)OC3=CC=C(C=C3)SC(F)(F)F |
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